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Compound of Interest

Compound Name: DDO-8958

Cat. No.: B15570812 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: DDO-8958 is a research chemical with limited publicly available safety and

solubility data. This document provides a general framework and best practices for the

preparation of a stock solution. It is imperative to obtain a comprehensive Safety Data Sheet

(SDS) and Certificate of Analysis (CofA) from your supplier prior to handling this compound. All

procedures should be performed in a designated laboratory setting, adhering to strict safety

protocols, including the use of appropriate personal protective equipment (PPE).

Introduction
DDO-8958 is a small molecule inhibitor targeting the first bromodomain of BET proteins (BET

BD1).[1] The preparation of an accurate and stable stock solution is a critical first step for any

in vitro or in vivo studies. This document outlines a systematic approach to preparing a stock

solution of DDO-8958, with a focus on safety, solubility testing, and proper storage.

Quantitative Data Summary
Due to the limited public information on DDO-8958, some key data points are currently

unavailable. Researchers must obtain this information from the supplier's Certificate of Analysis

(CofA) or technical data sheet.
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Property Value Source

CAS Number 3017180-18-3 Supplier Information[1][2][3][4]

Molecular Formula C₂₂H₂₂FN₅O₂ MedChemExpress[4]

Molecular Weight 407.44 g/mol MedChemExpress[4]

Physical State Solid TargetMol SDS[2]

Purity >98% (Typical)
To be confirmed by supplier's

CofA

Recommended Solvent(s) DMSO (presumed), Ethanol
General Practice for similar

compounds

Solubility Data Data not publicly available
Must be determined

experimentally

Storage Conditions

Room temperature (shipping);

refer to CofA for long-term

storage

MedChemExpress[1]

Experimental Protocols
This section provides a detailed methodology for determining the appropriate solvent and

preparing a stock solution of DDO-8958.

3.1. Safety Precautions

Consult the SDS: Before handling DDO-8958, thoroughly read the Safety Data Sheet

provided by the supplier. The available SDS from one supplier indicates "no data available"

for most hazard classifications, which necessitates handling with a high degree of caution.[2]

Personal Protective Equipment (PPE): Wear standard laboratory PPE, including a lab coat,

safety glasses, and chemical-resistant gloves.

Ventilation: Handle the solid compound and prepare the stock solution in a chemical fume

hood to avoid inhalation of any dust or aerosols.
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Waste Disposal: Dispose of all waste materials (e.g., pipette tips, tubes, excess solution) in

accordance with your institution's chemical waste disposal procedures.

3.2. Materials and Equipment

DDO-8958 (solid)

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

100% Ethanol, molecular biology grade

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Sonicator (water bath)

Calibrated micropipettes and sterile, nuclease-free tips

3.3. Preliminary Solubility Testing (Small-Scale)

Given the lack of published solubility data, it is crucial to perform a small-scale solubility test

before preparing a larger stock solution.

Weigh a small amount of DDO-8958: Using an analytical balance, accurately weigh

approximately 1-2 mg of DDO-8958 into a pre-weighed microcentrifuge tube.

Solvent Addition: Add a calculated volume of the primary test solvent (e.g., DMSO) to

achieve a high target concentration (e.g., 10 mM or 20 mM). For general guidance on

preparing stock solutions, refer to established laboratory protocols.[5][6][7]

Dissolution:

Vortex the tube vigorously for 30-60 seconds.
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If the compound is not fully dissolved, place the tube in a water bath sonicator for 5-10

minutes.

Visually inspect the solution against a light source for any undissolved particulates.

Observation and Dilution:

If the compound dissolves completely, the solvent is suitable at that concentration.

If particulates remain, the compound may be poorly soluble at that concentration. Add a

known volume of additional solvent to dilute the concentration and repeat the dissolution

steps. Record the concentration at which the compound fully dissolves.

Test secondary solvents: If required for your experimental model, repeat the process with

other solvents like 100% ethanol.

3.4. Protocol for Preparing a 10 mM DDO-8958 Stock Solution in DMSO

This protocol is based on a target concentration. Adjust the calculations based on your desired

concentration and the results of your preliminary solubility testing.

Calculate the required mass of DDO-8958:

Molecular Weight (MW) = 407.44 g/mol

Desired Concentration (C) = 10 mM = 0.010 mol/L

Desired Volume (V) = 1 mL = 0.001 L

Mass (m) = C x V x MW

Mass = 0.010 mol/L x 0.001 L x 407.44 g/mol = 0.0040744 g = 4.07 mg

Weighing: Accurately weigh 4.07 mg of DDO-8958 and transfer it to a sterile microcentrifuge

tube or amber vial.

Solvent Addition: Add 1 mL of anhydrous, cell culture grade DMSO to the tube containing the

DDO-8958.
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Dissolution:

Cap the tube tightly and vortex for 1-2 minutes until the solid is dispersed.

Sonicate in a water bath for 10-15 minutes to ensure complete dissolution.

Visually inspect the solution to confirm there are no visible particles.

Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C or -80°C for long-term stability. Refer to the supplier's

Certificate of Analysis for specific storage recommendations.

Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.
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Caption: Workflow for preparing a DDO-8958 stock solution.
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As DDO-8958 is a BET bromodomain inhibitor, its mechanism of action involves disrupting the

interaction between BET proteins and acetylated histones, which in turn affects gene

transcription.
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Caption: Simplified pathway of BET protein inhibition by DDO-8958.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15570812#how-to-prepare-ddo-8958-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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